5-bromo-1,3-thiazole-2-sulfonyl fluoride
Overview
Description
5-Bromo-1,3-thiazole-2-sulfonyl fluoride (5-BT-2SF) is an organofluorine compound that is widely used in the synthesis of pharmaceuticals and other compounds. It is a colorless, water-soluble solid that has seen a wide range of applications in the fields of medicine, chemistry, and biochemistry. 5-BT-2SF has been used in the synthesis of a variety of organic compounds, including drugs, and has been found to have various biochemical and physiological effects.
Scientific Research Applications
5-bromo-1,3-thiazole-2-sulfonyl fluoride has been used in a variety of scientific research applications, including drug synthesis, organic synthesis, and biochemistry. In drug synthesis, 5-bromo-1,3-thiazole-2-sulfonyl fluoride has been used as a fluorinating reagent for the synthesis of pharmaceuticals. In organic synthesis, it has been used as a reagent for the synthesis of various organic compounds. In biochemistry, it has been used as a reagent for the synthesis of various biomolecules, including proteins and nucleic acids.
Mechanism of Action
5-bromo-1,3-thiazole-2-sulfonyl fluoride is an organofluorine compound, which means it is capable of forming strong carbon-fluorine bonds. This is due to the electronegativity of fluorine, which causes its electrons to be strongly attracted to the carbon atoms in the compound. This creates a strong bond between the two atoms, which is essential for the formation of organic compounds.
Biochemical and Physiological Effects
5-bromo-1,3-thiazole-2-sulfonyl fluoride has been shown to have a variety of effects on biochemical and physiological processes. In animal studies, it has been found to have anti-inflammatory and anti-proliferative effects. In vitro studies have also demonstrated that 5-bromo-1,3-thiazole-2-sulfonyl fluoride has the potential to inhibit the growth of certain types of cancer cells. In addition, it has been found to have antibacterial and antifungal effects, as well as the ability to inhibit the growth of certain types of viruses.
Advantages and Limitations for Lab Experiments
The use of 5-bromo-1,3-thiazole-2-sulfonyl fluoride in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is readily available. In addition, it is soluble in water and can be easily synthesized in a laboratory setting. However, there are also some limitations to the use of 5-bromo-1,3-thiazole-2-sulfonyl fluoride in laboratory experiments. It is highly reactive and can cause skin and eye irritation. In addition, it is toxic and should be handled with caution.
Future Directions
There are several potential future directions for research involving 5-bromo-1,3-thiazole-2-sulfonyl fluoride. One potential area of research is the development of new methods for its synthesis. In addition, further research could be conducted to investigate its potential as an anti-cancer agent. Finally, further research could be conducted to investigate its potential as an antibacterial, antifungal, and antiviral agent.
Synthesis Methods
5-bromo-1,3-thiazole-2-sulfonyl fluoride is synthesized using a two-step process. The first step involves the reaction of 5-bromo-1,3-thiazole with sulfur trioxide, followed by the reaction of the resulting sulfonate ester with 2-fluorobenzoyl fluoride. The reaction is typically carried out in a solvent such as acetonitrile, and the product is isolated by crystallization. The reaction is highly exothermic and the product is typically obtained in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1,3-thiazole-2-sulfonyl fluoride involves the reaction of 5-bromo-1,3-thiazole-2-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "5-bromo-1,3-thiazole-2-sulfonic acid", "Thionyl chloride", "Hydrogen fluoride" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1,3-thiazole-2-sulfonic acid in thionyl chloride and heat the mixture to reflux for 2 hours.", "Step 2: Cool the reaction mixture to room temperature and evaporate excess thionyl chloride under reduced pressure.", "Step 3: Add the resulting product to a mixture of hydrogen fluoride and acetic acid and stir for 2 hours at room temperature.", "Step 4: Remove excess hydrogen fluoride and acetic acid under reduced pressure to obtain 5-bromo-1,3-thiazole-2-sulfonyl fluoride as a white solid." ] } | |
CAS RN |
2228558-57-2 |
Molecular Formula |
C3HBrFNO2S2 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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